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Compound of Interest

Compound Name: Dithiane diol

Cat. No.: B096902 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dithiane diol (CAS No. 40018-26-6), a compound noted for its

versatility in organic synthesis. Adherence to these procedures is critical for minimizing risks

and ensuring the integrity of your work.

Hazard Identification and Personal Protective
Equipment (PPE)
Dithiane diol presents several hazards that necessitate the use of appropriate personal

protective equipment. It is classified as causing serious eye damage, may lead to an allergic

skin reaction, and is harmful if ingested.[1] A characteristic stench is also associated with this

compound.[2]

The following table summarizes the required PPE for handling Dithiane diol.
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Area of Protection Required PPE Standard

Eye Protection Goggles European standard - EN 166

Hand Protection
Protective gloves (Chemical

resistant)

Skin and Body Long-sleeved clothing

Respiratory Half mask with particle filtering EN149:2001 (for dust)

Always use PPE in conjunction with a chemical fume hood and ensure adequate ventilation.[3]

[4]

Operational Plan for Safe Handling
A systematic approach to handling Dithiane diol is crucial. The following workflow outlines the

key steps from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Chemical Fume Hood)

Don appropriate PPE

Weigh and handle solid to avoid dust formation

Avoid contact with skin and eyes

Keep away from incompatible materials (acids, bases, strong oxidizing agents)

Decontaminate work area

Properly remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Dithiane diol.
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Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Skin Contact

Wash with plenty of soap and water. If skin

irritation or a rash occurs, seek medical

advice/attention. Wash contaminated clothing

before reuse.[3]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Storage and Disposal Plan
Proper storage and disposal are essential for maintaining a safe laboratory and protecting the

environment.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Refrigeration is recommended to maintain product quality.[3][5]

Store away from incompatible materials such as acids, bases, and strong oxidizing agents.

[3][5]

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[3][5]

This material and its container must be disposed of as hazardous waste.

Do not allow the material to contaminate the ground water system or flush it into surface

water or the sanitary sewer system.[3]

Waste generators must consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[3]

Chemical and Physical Properties
Understanding the properties of Dithiane diol can inform safe handling practices.

Property Value

Molecular Formula C4H8O2S2

Molecular Weight 152.23 g/mol

Appearance White to light yellow crystalline powder[6]

Solubility Soluble in water

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Dithiane diol, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Dithiane-2,5-diol | C4H8O2S2 | CID 98330 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.fr [fishersci.fr]

3. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1462030&productDescription=25-DIHYDRXY-14-DITHIANE+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179932500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1462030&productDescription=25-DIHYDRXY-14-DITHIANE+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1462030&productDescription=25-DIHYDRXY-14-DITHIANE+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b096902?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/12203.pdf
https://www.benchchem.com/product/b096902?utm_src=pdf-body
https://www.benchchem.com/product/b096902?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dithiane-2_5-diol
https://www.fishersci.fr/store/msds?partNumber=11966811&productDescription=Plastic%20bottle;%201kg&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1462030&productDescription=25-DIHYDRXY-14-DITHIANE+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 2,5-Dihydroxy-1,4-dithiane - Safety Data Sheet [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Dithiane Diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096902#personal-protective-equipment-for-handling-
dithiane-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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